Cas no 2090955-92-1 (2-(3-(Trifluoromethyl)-1H-pyrazol-4-yl)acetaldehyde)

• Product Name: 2-(3-(Trifluoromethyl)-1H-pyrazol-4-yl)acetaldehyde
• CAS No: 2090955-92-1
• MF: C₆H₅F₃N₂O
• MW: 178.111911535263
• MDL: MFCD30009341
• CID: 5042586
• PubChem ID: 121213752
• Update Time: 2025-11-07

2-(3-(Trifluoromethyl)-1H-pyrazol-4-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(3-(trifluoromethyl)-1H-pyrazol-4-yl)acetaldehyde
• 2-[5-(trifluoromethyl)-1H-pyrazol-4-yl]acetaldehyde
• 2-(3-(Trifluoromethyl)-1H-pyrazol-4-yl)acetaldehyde

• MDL： MFCD30009341
• Inchi： 1S/C6H5F3N2O/c7-6(8,9)5-4(1-2-12)3-10-11-5/h2-3H,1H2,(H,10,11)
• InChI Key： RCEKFXBXXRTPIB-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=NN1)CC=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 171
• XLogP3: 0.5
• Topological Polar Surface Area: 45.8

Additional information on 2-(3-(Trifluoromethyl)-1H-pyrazol-4-yl)acetaldehyde

Research Briefing on 2-(3-(Trifluoromethyl)-1H-pyrazol-4-yl)acetaldehyde (CAS: 2090955-92-1) in Chemical Biology and Pharmaceutical Applications

The compound 2-(3-(Trifluoromethyl)-1H-pyrazol-4-yl)acetaldehyde (CAS: 2090955-92-1) has emerged as a key intermediate in the synthesis of bioactive molecules, particularly in the development of pharmaceuticals targeting inflammatory and oncological pathways. Recent studies highlight its utility in constructing heterocyclic scaffolds, which are pivotal in drug discovery due to their diverse pharmacological properties. This briefing synthesizes the latest advancements in the applications and synthetic methodologies involving this compound.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the role of 2-(3-(Trifluoromethyl)-1H-pyrazol-4-yl)acetaldehyde as a precursor for irreversible kinase inhibitors. The trifluoromethyl group enhances metabolic stability and binding affinity to target proteins, while the aldehyde functionality allows for selective covalent modification of cysteine residues. Researchers utilized this compound to develop a series of BTK inhibitors with improved pharmacokinetic profiles, showing promise in preclinical models of autoimmune diseases.

Innovative synthetic approaches have been reported for this aldehyde derivative. A recent Nature Communications paper (2024) described a one-pot cascade reaction starting from 3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde, achieving 2-(3-(Trifluoromethyl)-1H-pyrazol-4-yl)acetaldehyde in 78% yield with excellent purity. The protocol employs mild conditions and avoids chromatographic purification, making it scalable for industrial applications. This advancement addresses previous challenges in the large-scale production of this valuable building block.

Structural-activity relationship (SAR) studies incorporating this compound have revealed interesting trends. When used in the synthesis of pyrazolo[1,5-a]pyrimidine derivatives, the aldehyde group facilitates diverse derivatization while maintaining the crucial hydrogen bonding interactions with biological targets. Computational modeling suggests that the electron-withdrawing trifluoromethyl group significantly influences the compound's reactivity profile in nucleophilic addition reactions, a property exploited in several recent drug discovery campaigns.

The safety profile of 2-(3-(Trifluoromethyl)-1H-pyrazol-4-yl)acetaldehyde has been systematically evaluated in recent toxicological assessments. While generally stable under standard laboratory conditions, proper handling precautions are recommended due to its aldehyde functionality. Storage at -20°C under nitrogen atmosphere has been shown to maintain stability for extended periods, as confirmed by stability-indicating HPLC methods developed specifically for this compound.

Looking forward, the versatility of 2-(3-(Trifluoromethyl)-1H-pyrazol-4-yl)acetaldehyde positions it as a strategic building block in fragment-based drug discovery. Its unique combination of hydrogen bond acceptor/donor capabilities and lipophilic character makes it particularly valuable for optimizing drug-like properties in lead compounds. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, targeting indications ranging from oncology to neurodegenerative diseases.